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Compound of Interest

Compound Name: 1,3-Diphenethylurea

cat. No.: B181207

A Note on Nomenclature: This technical guide focuses on 1,3-diphenylurea. While the initial
query specified 1,3-diphenethylurea, publicly available scientific data for the latter is limited. It
is presumed that the more extensively studied 1,3-diphenylurea, which shares a similar
structural motif, was the intended subject of the query. 1,3-Diphenethylurea has been isolated
from marine organisms and is reported to have biological activities, including promoting
adipocyte differentiation and potential antidepressant effects.[1]

Introduction

1,3-Diphenylurea, also known as carbanilide, is an aromatic organic compound belonging to
the urea class. It is characterized by a central urea functional group with a phenyl group
attached to each nitrogen atom. This compound serves as a valuable building block in organic
synthesis and has garnered significant interest in various scientific disciplines due to its diverse
biological activities. It has been identified as a cytokinin, a class of plant hormones that
regulate cell division and growth, and has been found in natural sources like coconut milk.[2][3]
Furthermore, its derivatives are being explored for their potential as therapeutic agents,
including anticancer and antibacterial applications.[4][5]

Chemical and Physical Properties

1,3-Diphenylurea is a white to off-white crystalline solid at room temperature.[6][7] It is
sparingly soluble in water but exhibits moderate solubility in organic solvents such as ethanaol,
methanol, and pyridine.[6][8][9]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b181207?utm_src=pdf-interest
https://www.benchchem.com/product/b181207?utm_src=pdf-body
https://www.benchchem.com/product/b181207?utm_src=pdf-body
https://www.researchgate.net/figure/The-effect-of-N-N-diphenethylurea-on-adipocyte-differentiation-a-The-chemical_fig1_49765832
https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://alchetron.com/1,3-Diphenylurea
https://pmc.ncbi.nlm.nih.gov/articles/PMC9945853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7833385/
https://www.solubilityofthings.com/13-diphenylurea
https://pubchem.ncbi.nlm.nih.gov/compound/carbanilide
https://www.solubilityofthings.com/13-diphenylurea
https://cameochemicals.noaa.gov/chemical/20289
https://www.sigmaaldrich.com/JP/ja/product/aldrich/142158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Physical and Chemical Properties of 1,3-
Diphenylurea

Property Value Reference
CAS Number 102-07-8 [2][8][10]
Molecular Formula C13H12N20 [2][6]
Molecular Weight 212.25 g/mol [2][8][10]
Melting Point 238-241 °C [2][9]
Boiling Point 262 °C (decomposes) [2][8]
Density 1.239 g/cm3 [71[8]
Appearance White to off-white crystalline 61171

solid
Water Solubility < 0.1 mg/mL [8]

Spectrum Data Reference

5 8.65 (s, 2H), 7.45 (d, J = 8.0
1H NMR (DMSO-ds) Hz, 4H), 7.28 (t, J = 7.8 Hz, [11]
4H), 6.96 (t, J = 7.3 Hz, 2H)

5 153.0, 140.2, 129.3, 122.3,
13C NMR (DMSO-ds) 1167 [11]

Experimental Protocols
Synthesis of 1,3-Diphenylurea

Several synthetic routes for 1,3-diphenylurea have been reported. Below are summaries of
common laboratory-scale preparations.

Method 1: From Aniline and Urea

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://cameochemicals.noaa.gov/chemical/20289
https://www.sigmaaldrich.com/HK/zh/product/aldrich/142158
https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://www.solubilityofthings.com/13-diphenylurea
https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://cameochemicals.noaa.gov/chemical/20289
https://www.sigmaaldrich.com/HK/zh/product/aldrich/142158
https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://www.sigmaaldrich.com/JP/ja/product/aldrich/142158
https://en.wikipedia.org/wiki/1,3-Diphenylurea
https://cameochemicals.noaa.gov/chemical/20289
https://pubchem.ncbi.nlm.nih.gov/compound/carbanilide
https://cameochemicals.noaa.gov/chemical/20289
https://www.solubilityofthings.com/13-diphenylurea
https://pubchem.ncbi.nlm.nih.gov/compound/carbanilide
https://cameochemicals.noaa.gov/chemical/20289
https://wap.guidechem.com/question/how-to-prepare-1-3-diphenylure-id147977.html
https://wap.guidechem.com/question/how-to-prepare-1-3-diphenylure-id147977.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method involves the reaction of aniline with urea, often in the presence of a catalyst or in a
high-boiling solvent.

e Protocol: A mixture of aniline (2 moles) and urea (1 mole) is heated in a suitable solvent such
as glacial acetic acid.[12] The reaction mixture is refluxed for a specified period. Upon
cooling, the product crystallizes and can be isolated by filtration. Further purification can be
achieved by recrystallization from a suitable solvent like ethanol.

Method 2: Phosgene-Free Synthesis via Reductive Carbonylation of Nitrobenzene
This approach offers a safer alternative to methods employing phosgene.

» Protocol: The reductive carbonylation of nitrobenzene is carried out in the presence of a
palladium(ll)-diphosphine catalyst in a solvent mixture of acetic acid and methanol.[13] The
reaction proceeds under optimized conditions of temperature and pressure to yield 1,3-
diphenylurea with high selectivity.[13]

Method 3: From Aniline and Triphosgene

» Protocol: Aniline and triphosgene are reacted in an ice bath (0-5 °C) in a solvent such as
acetonitrile.[12] The reaction progress is monitored by thin-layer chromatography (TLC).
After completion, a catalyst can be added, and the temperature is raised to 80 °C.[12] The
product is isolated after cooling and separation of the catalyst.[12]

Purification

1,3-Diphenylurea can be purified by recrystallization from solvents like ethanol.[11] The purity
of the final product can be assessed by techniques such as High-Performance Liquid
Chromatography (HPLC) and melting point determination.[12]

Biological Activity and Signaling Pathways

1,3-Diphenylurea and its derivatives exhibit a range of biological activities, making them
interesting candidates for drug development and agricultural applications.

Cytokinin Activity
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1,3-Diphenylurea acts as a cytokinin, a type of plant hormone that promotes cell division and
growth.[2][3] It is believed to exert its effects by interacting with cytokinin receptors, although its
activity is considered relatively low compared to adenine-based cytokinins.[3] The proposed
mechanism involves ligand binding through hydrogen bonding of the -NH groups and
hydrophobic interactions of the phenyl rings.[14]
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Caption: Proposed mechanism of cytokinin activity of 1,3-Diphenylurea.

Soluble Epoxide Hydrolase (sEH) Inhibition

Derivatives of 1,3-disubstituted ureas, such as 1,3-dibenzylurea, are known to be potent
inhibitors of soluble epoxide hydrolase (SEH).[15] This enzyme is involved in the metabolism of
epoxyeicosatrienoic acids (EETs), which are signaling lipids with anti-inflammatory,
antihypertensive, and analgesic properties.[15] By inhibiting sEH, these urea derivatives
increase the levels of beneficial EETS.

The mechanism of inhibition is competitive, where the urea compound mimics the transition
state of the epoxide hydrolysis reaction within the active site of SEH.[15] The urea carbonyl
oxygen acts as a hydrogen bond acceptor, interacting with key tyrosine residues, while the NH
groups can act as hydrogen bond donors.[15] The phenyl or benzyl groups occupy hydrophobic
pockets in the active site, contributing to the binding affinity.[15]
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Caption: Mechanism of sEH inhibition by 1,3-disubstituted ureas.

Anticancer and Antibacterial Activity

Numerous derivatives of 1,3-diphenylurea have been synthesized and evaluated for their
potential as anticancer and antibacterial agents.[4][5] These compounds have shown activity
against various cancer cell lines and bacterial strains, including methicillin-resistant
Staphylococcus aureus (MRSA).[5] The exact mechanisms of action are diverse and depend
on the specific structural modifications of the diphenylurea scaffold.
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Caption: General workflow for the discovery of bioactive 1,3-diphenylurea derivatives.

Conclusion

1,3-Diphenylurea is a versatile molecule with a rich chemistry and a broad spectrum of
biological activities. Its role as a plant cytokinin has been well-established, and the therapeutic
potential of its derivatives as enzyme inhibitors, anticancer, and antibacterial agents continues
to be an active area of research. This technical guide provides a comprehensive overview of
the key properties, synthesis, and biological significance of 1,3-diphenylurea, intended to be a
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valuable resource for researchers and professionals in the fields of chemistry, biology, and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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